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Compound of Interest

Compound Name: BMT-090605

Cat. No.: B15607495

Get Quote

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with BMT-090605, a potent and selective AAK1

inhibitor. Adherence to these guidelines is essential to ensure a safe laboratory environment

and the integrity of your research.

Personal Protective Equipment (PPE) and Safety
While BMT-090605 hydrochloride is not classified as a hazardous substance, standard

laboratory safety protocols should be strictly followed.[1] The following personal protective

equipment is recommended to minimize exposure and ensure safe handling.
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PPE Category Item Specification

Eye Protection Safety Goggles

Must be worn at all times when

handling the compound to

protect against accidental

splashes.

Hand Protection Disposable Gloves

Chemically resistant nitrile or

latex gloves are required.

Change gloves immediately if

contaminated.

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing.

Respiratory Protection Not Required

Not required under normal

handling conditions with

adequate ventilation.

Operational Plan: Handling and Storage
Proper handling and storage are critical to maintain the stability and efficacy of BMT-090605.

Handling Procedures:
Ventilation: Work in a well-ventilated area to avoid the inhalation of any dust or aerosols.[1]

Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

Storage Conditions:
The stability of BMT-090605 is dependent on the storage temperature and whether it is in

powder form or in a solvent.
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Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Data sourced from the MedChemExpress Safety Data Sheet.[1]

Disposal Plan
Dispose of unused BMT-090605 and any contaminated materials in accordance with local,

state, and federal regulations for chemical waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Spill Management: In case of a spill, absorb the material with an inert, non-combustible

absorbent material (e.g., sand, diatomite).[1] Decontaminate the surface by scrubbing with

alcohol.[1]

Experimental Protocol: In Vivo Administration in a
Neuropathic Pain Model
The following is a summary of an experimental protocol for administering BMT-090605
hydrochloride to a rat model of chronic constriction injury (CCI), a common model for

neuropathic pain.

Objective: To assess the antinociceptive effects of BMT-090605.

Animal Model: Male Sprague-Dawley rats with induced CCI.

Materials:

BMT-090605 hydrochloride
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Vehicle (e.g., saline, DMSO)

Intrathecal injection apparatus

Procedure:

Preparation of Dosing Solution: Prepare solutions of BMT-090605 hydrochloride in the

chosen vehicle at concentrations of 0.3 µg, 1 µg, and 3 µg per rat.

Administration: Administer the prepared solutions via intrathecal injection.

Behavioral Testing: Assess thermal hyperalgesia at various time points post-administration to

evaluate the dose-dependent effects of the compound.

Expected Outcome: BMT-090605 hydrochloride is expected to produce a dose-dependent

reduction in thermal hyperalgesia in the CCI rat model.

AAK1 Signaling Pathway
Adaptor-associated kinase 1 (AAK1) is a key regulator of clathrin-mediated endocytosis (CME),

a fundamental cellular process for internalizing molecules from the cell surface. AAK1's role

extends to modulating several critical signaling pathways.
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AAK1 Signaling Pathway in Clathrin-Mediated Endocytosis
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Caption: AAK1 phosphorylates the AP2 complex, a key step in clathrin-mediated endocytosis,

which in turn can influence various signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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